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Compound of Interest

Compound Name: Selenium-82

Cat. No.: B081159 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the challenges and safe handling of Selenium-82 hexafluoride gas.

Physical and Chemical Properties of Selenium
Hexafluoride
Selenium hexafluoride is a colorless, toxic, and corrosive gas.[1] It is crucial to understand its

properties to ensure safe handling and experimental accuracy.
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Property Value

Chemical Formula SeF₆

Molar Mass 192.9534 g/mol [2]

Appearance Colorless gas[1][2][3]

Odor Repulsive odor[2][4]

Density (gas) 7.887 g/L[2]

Vapor Density (air=1) 6.66 to 6.7[1][5][6]

Melting Point -39 °C (-38 °F; 234 K)[2]

Boiling Point -34.5 °C (-30.1 °F; 238.7 K) sublimes[2]

Solubility in Water Insoluble[1][5][6]

Vapor Pressure >1 atm (20°C)[2]

Troubleshooting Guide
This section addresses specific issues that may arise during experiments involving ⁸²SeF₆.

Q1: I suspect a leak from my gas cylinder or experimental setup. What should I do?

A1: A gas leak of ⁸²SeF₆ is a serious emergency. Follow these steps immediately:

Evacuate: Immediately evacuate all personnel from the affected area.

Isolate: If it is safe to do so, shut off the gas supply from the cylinder.

Ventilate: Increase ventilation in the area to disperse the gas.[7]

Alert: Notify your institution's emergency response team and safety officer.

Personal Protective Equipment (PPE): Do not re-enter the area without appropriate PPE,

including a self-contained breathing apparatus (SCBA) and a gas-tight chemical protection

suit.[8][9]
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Leak Detection: Once properly equipped, use a compatible leak detection solution or a

handheld gas detector to identify the source of the leak.

Remediation: If the leak is from the user's equipment, purge the piping with an inert gas

before attempting repairs. If the cylinder is leaking, move it to a safe, isolated, and well-

ventilated location (such as a fume hood) and contact the supplier.[7]

Q2: The pressure regulator on my ⁸²SeF₆ cylinder is frozen. What should I do?

A2: A frozen regulator is likely due to the Joule-Thomson effect, where the gas cools as it

expands. This can indicate a high flow rate or a leak.

Close the cylinder valve immediately.

Allow the regulator to warm up to ambient temperature naturally. Do not apply direct heat.

Once the regulator has thawed, check for leaks using a compatible leak detection solution.

If no leaks are found, you may slowly reopen the cylinder valve. Ensure the flow rate is within

the recommended range for your experiment to prevent re-freezing.

If the regulator continues to freeze, it may be faulty. Replace it with a new one rated for

corrosive gases.

Q3: My experimental results are inconsistent. Could it be a problem with the ⁸²SeF₆ gas?

A3: Inconsistent results can be due to several factors related to the gas:

Moisture Contamination: Selenium hexafluoride reacts slowly with water, which can

introduce impurities like hydrogen fluoride and selenium oxides into your system.[10] Ensure

all components of your gas handling system are thoroughly dried and purged with an inert

gas before introducing ⁸²SeF₆.

Gas Purity: Verify the purity of the gas from the supplier's certificate of analysis. If you

suspect contamination, you may need to use a gas purifier or obtain a new cylinder.

Flow Rate Fluctuation: Inconsistent flow rates can affect reaction kinetics. Ensure your mass

flow controller or rotameter is calibrated and functioning correctly.
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Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with Selenium-82 hexafluoride?

A1: Selenium-82 hexafluoride is highly toxic and corrosive.[1]

Inhalation: It is fatal if inhaled in high concentrations.[8] It can cause severe irritation to the

respiratory tract, leading to coughing, shortness of breath, and potentially fatal pulmonary

edema (fluid in the lungs).[1][7] The onset of pulmonary edema may be delayed for several

hours.[1][9]

Skin and Eye Contact: The gas is corrosive to the skin and eyes, causing burns and severe

irritation.[11] Contact with the liquefied gas can cause frostbite.[1][9]

Decomposition Products: It decomposes on contact with moisture to form hydrogen fluoride

and selenium compounds, which are also highly toxic.[1]

Q2: What personal protective equipment (PPE) is required when working with ⁸²SeF₆?

A2: A comprehensive PPE setup is mandatory:

Respiratory Protection: A positive-pressure self-contained breathing apparatus (SCBA) is

recommended when working with potentially unsafe levels of ⁸²SeF₆.[1]

Eye and Face Protection: A face shield and gas-tight chemical safety goggles are essential.

[8][9]

Skin Protection: Chemical-protective clothing, including a gas-tight suit, is recommended.[1]

[8] Wear gloves rated for corrosive materials, and consider cold-insulating gloves when

handling liquefied gas.[8][9]

Safety Equipment: An emergency shower and eyewash station should be immediately

accessible.[7]

Q3: How should ⁸²SeF₆ gas cylinders be stored?

A3: Proper storage is critical for safety:
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Store cylinders in a cool, dry, well-ventilated, and fireproof area.[1][3]

Ensure ventilation is adequate along the floor, as the gas is heavier than air and can

accumulate in low-lying areas.[1][9]

Secure cylinders in an upright position.[12]

Store away from incompatible materials, such as water and ammonia.[7]

Keep cylinders away from heat sources and combustible materials.

Use a "first in, first out" inventory system.

Q4: How do I dispose of unused ⁸²SeF₆ and contaminated materials?

A4: Disposal must be handled by a licensed chemical waste disposal facility.[8] Do not attempt

to vent the gas into the atmosphere.[8] All contaminated materials should be collected in

suitable, closed containers for disposal.[8] Follow all local, state, and federal regulations for

hazardous waste disposal.

Experimental Protocols
Protocol 1: General Experimental Setup and Gas Handling

This protocol outlines the basic steps for safely setting up an experiment using a lecture bottle

of ⁸²SeF₆.

Preparation:

Ensure the experiment is conducted in a certified fume hood or a glove box with an inert

atmosphere.

Verify that a compatible gas detector for selenium hexafluoride or hydrogen fluoride is

operational.

Have all necessary PPE readily available.

System Assembly:
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Securely clamp the ⁸²SeF₆ lecture bottle in an upright position.

Use a regulator made of compatible materials (e.g., stainless steel, Monel) and rated for

corrosive gases.

Connect the regulator to the experimental apparatus using tubing made of compatible

materials (e.g., stainless steel, PFA).

Ensure all connections are tight and leak-tested with an inert gas (e.g., nitrogen, argon)

before introducing ⁸²SeF₆.

Gas Introduction:

Purge the entire system with an inert gas to remove air and moisture.

Close the outlet valve of the system.

Slowly open the main valve on the ⁸²SeF₆ cylinder.

Adjust the regulator to the desired delivery pressure.

Slowly open the outlet valve to introduce the gas into the experimental setup at a

controlled flow rate.

Shutdown:

Close the main valve on the ⁸²SeF₆ cylinder.

Allow the gas remaining in the lines to be consumed in the experiment or vent it through a

suitable scrubbing system.

Purge the entire system with an inert gas to remove any residual ⁸²SeF₆.

Protocol 2: Emergency Decontamination

This protocol provides steps for immediate decontamination in case of exposure.

Inhalation:
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Immediately move the victim to an uncontaminated area and provide fresh air.

If breathing has stopped, administer artificial respiration.

Seek immediate medical attention.[8] Medical observation is essential as pulmonary

edema can be delayed.[9]

Skin Contact:

Remove contaminated clothing promptly.[7]

Flush the affected skin with large amounts of lukewarm water for at least 20 minutes.[1]

For frostbite from liquefied gas, rinse with lukewarm water (42°C).[1] Do not remove

clothing that is frozen to the skin.[9]

Seek immediate medical attention.

Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.[7][8]

Remove contact lenses if present and easy to do.[8]

Seek immediate medical attention.[8]

Visualizations
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Experimental Workflow for Handling ⁸²SeF₆ Gas

Preparation Phase

Execution Phase

Post-Experiment Phase

Don Appropriate PPE

Prepare & Leak-Test System with Inert Gas

Purge System with Inert Gas

Review Safety Data Sheet (SDS)

Introduce ⁸²SeF₆ Gas

Run Experiment

Shutdown Gas Flow & Purge System

Decontaminate Equipment

Dispose of Waste Properly

Click to download full resolution via product page

Caption: A logical workflow for a typical experiment involving Selenium-82 hexafluoride gas.
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Troubleshooting Flowchart for a Suspected ⁸²SeF₆ Leak

Suspected ⁸²SeF₆ Leak

Evacuate Area Immediately

Is it safe to access the cylinder valve?

Close Cylinder Valve

Yes

Notify Emergency Response & Safety Officer

No

Ventilate the Area

Re-enter ONLY with SCBA & Gas-Tight Suit

Identify Leak Source

Where is the leak?

Purge with Inert Gas & Repair Equipment

Equipment

Move Leaking Cylinder to a Safe, Ventilated Area & Contact Supplier

Cylinder

Click to download full resolution via product page

Caption: A decision-making flowchart for troubleshooting a suspected gas leak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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